4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-3-nitrobenzoic acid

• IUPAC Name: 4-(1-methyltetrazol-5-yl)sulfanyl-3-nitrobenzoic acid
• InChI: InChI=1S/C9H7N5O4S/c1-13-9(10-11-12-13)19-7-3-2-5(8(15)16)4-6(7)14(17)18/h2-4H,1H3,(H,15,16)
• InChI Key: ARCIDFHGDQRFMG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C9H7N5O4S
• DSSTOX Substance ID: DTXSID101207359
• Molecular Weight: 281.25 g/mol
• Solubility: 41.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 565194-76-5

Description

The compound “4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]-3-nitrobenzoic acid” is a derivative of tetrazole. Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly approaches such as the use of water as solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields.

Molecular Structure Analysis

Tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The acidic nature of tetrazole is mainly affected by substitution compound nature at C-5 position.

Chemical Reactions Analysis

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. Tetrazole dissolves in water, acetonitrile, etc.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

. , which makes them useful in this field.

Chemical Biology

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Fluorescent Imaging

. Their unique properties make them useful in this field.

Materials Science

. Their high chemical stability and strong dipole moment make them useful in this field.

Safety and Hazards

Tetrazoles are burst vigorously on exposed to shock, fire, and heat on friction. On heating or burning, it releases carbon monoxide, carbon dioxide, and harmful nitrogen oxide.

Future Directions

The future directions of research on tetrazole derivatives could include further exploration of their medicinal and pharmaceutical applications, given their important role in these fields. Additionally, more eco-friendly and cost-effective synthesis methods could be developed.